Cas no 305855-53-2 (2,4-Thiazolidinedione, 5-(1-phenylethylidene)-)

• Product name: 2,4-Thiazolidinedione, 5-(1-phenylethylidene)-
• CAS No: 305855-53-2
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 1443741

2,4-Thiazolidinedione, 5-(1-phenylethylidene)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-(1-phenylethylidene)-

• Inchi： 1S/C11H9NO2S/c1-7(8-5-3-2-4-6-8)9-10(13)12-11(14)15-9/h2-6H,1H3,(H,12,13,14)
• InChI Key： YLTRHCGCTZECOC-UHFFFAOYSA-N
• SMILES： S1C(=C(C2=CC=CC=C2)C)C(=O)NC1=O

Computed Properties

• Exact Mass: 219.03547
• Monoisotopic Mass: 219.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Melting Point: 120-122 °C(Solv: ethanol (64-17-5))
• PSA: 46.17
• pka: 7.48±0.20(Predicted)